N-(cyanomethyl)-2-{[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(cyanomethyl)-2-[[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C9H11N5OS2/c10-3-4-11-7(15)5-16-9-14-13-8(17-9)12-6-1-2-6/h6H,1-2,4-5H2,(H,11,15)(H,12,13)
• InChI Key: HXFMFDSQUZAEOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=NN=C(S2)SCC(=O)NCC#N
• Molecular Formula: C9H11N5OS2
• Molecular Weight: 269.4 g/mol

Description

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the cyanomethyl group could potentially undergo reactions with nucleophiles.

Scientific Research Applications

Atroposelective Synthesis of N–N Axially Chiral Compounds

The asymmetric synthesis of N–N axially chiral compounds has been challenging, but recent advancements have shed light on this area. Researchers have reported the first atroposelective N-acylation reaction of quinazolinone-type benzamides with cinnamic anhydrides. This direct catalytic synthesis yields optically active atropisomeric quinazolinone derivatives. The reaction conditions are mild, and the substrate scope is broad, resulting in high yields and excellent enantioselectivities. .

Cascade Cyanomethylation for Oxindole Derivatives

The cyanomethyl radical, generated from acetonitrile using DTBP, has been employed in a cascade alkene addition and cyclization reaction. This protocol constructs valuable oxindole derivatives. .

Domino Reaction with o-Hydroxybenzaldehydes

N-(cyanomethyl)-1,3-azolium quaternary salts participate in a domino reaction with o-hydroxybenzaldehydes. The scope and limitations of this process have been explored, providing insights into the synthesis of diverse compounds. .